89-57-6

Mesalamine

In Stock

• CAS RN:
• 89-57-6

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,9H,8H2,(H,10,11)

• InChIKey:
• KBOPZPXVLCULAV-UHFFFAOYSA-N

• 5-Aminosalicylic acid (5-ASA) is a metabolite and potential pharmacologically active component of sulphasalazine, a drug used in the treatment of Crohn’s disease and ulcerative colitis. However, the mechanism by which this drug works has not been established. In whole blood assays, 5-ASA proves to be a weak, non-selective inhibitor of both COX-1 and COX-2 with IC50 values of 410 and 61 µM, respectively. In ionophore-stimulated colonic mucosal cells, 1 mM 5-ASA does not inhibit prostaglandin E2 (PGE2) production, but does reduce leukotriene B4 (LTB4) synthesis approx. 50%.2 In ionophore-stimulated human leukocytes, 400 µM 5-ASA reduces LTB4 production approximately 20%.3 5-ASA does not inhibit 15-hydroxy PGDH at concentrations up to 50 µM.
  Mesalamine is a drug, which is structurally similar to salicylates. It exhibits anti-inflammatory activity and is widely used as a...

Arborinine

Usually In Stock

• CAS RN:
• 5489-57-6

• Formula:
• C16H15NO4

• InChI:
• InChI=1S/C16H15NO4/c1-17-10-7-5-4-6-9(10)14(18)13-11(17)8-12(20-2)16(21-3)15(13)19/h4-8,19H,1-3H3

• InChIKey:
• ATBZZQPALSPNMF-UHFFFAOYSA-N

• Arborinine belongs to the class of organic compounds known as acridones. These are acridines containing a ketone group attached to the C9 carbon atom of the acridine moiety. Arborinine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, arborinine is primarily located in the membrane (predicted from logP). Outside of the human body, arborinine can be found in herbs and spices. This makes arborinine a potential biomarker for the consumption of this food product.
  Arborinine is a member of acridines. It derives from an acridone.

Carbamic acid, (trifluoromethyl)-, 1,1-dimethylethyl ester

Usually In Stock

• CAS RN:
• 63689-57-6

• Formula:
• C6H10F3NO2

• InChI:
• InChI=1S/C6H10F3NO2/c1-5(2,3)12-4(11)10-6(7,8)9/h1-3H3,(H,10,11)

• InChIKey:
• BBGGQYSKSQHAGM-UHFFFAOYSA-N

• Carbamic acid, (trifluoromethyl)-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C6H10F3NO2 and its molecular weight is 185.14 g/mol. The purity is usually 95%.

1-Chloro-2-(1-methylethoxy)benzene

In Stock

• CAS RN:
• 42489-57-6

• Formula:
• C9H11ClO

• InChI:
• InChI=1S/C9H11ClO/c1-7(2)11-9-6-4-3-5-8(9)10/h3-7H,1-2H3

• InChIKey:
• JJOKVZBVPCSGJM-UHFFFAOYSA-N

• 1-Chloro-2-(1-methylethoxy)benzene is a useful research compound. Its molecular formula is C9H11ClO and its molecular weight is 170.63 g/mol. The purity is usually 95%.

N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 330189-57-6

• Formula:
• C12H11N3O4S

• InChI:
• InChI=1S/C12H11N3O4S/c1-19-8-4-7(15(17)18)5-9-10(8)13-12(20-9)14-11(16)6-2-3-6/h4-6H,2-3H2,1H3,(H,13,14,16)

• InChIKey:
• URHLOIQVMNWDDZ-UHFFFAOYSA-N

• N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C12H11N3O4S and its molecular weight is 293.3. The purity is usually 95%.

Ethyl 1-(7-chloro-3-((3,4-dimethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl)piperidine-3-carboxylate

In Stock

• CAS RN:
• 893789-57-6

• Formula:
• C25H26ClN5O4S

• InChI:
• InChI=1S/C25H26ClN5O4S/c1-4-35-25(32)17-6-5-11-30(14-17)22-20-13-18(26)8-10-21(20)31-23(27-22)24(28-29-31)36(33,34)19-9-7-15(2)16(3)12-19/h7-10,12-13,17H,4-6,11,14H2,1-3H3

• InChIKey:
• UXHQKCSNIPDLFV-UHFFFAOYSA-N

• Ethyl 1-(7-chloro-3-((3,4-dimethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C25H26ClN5O4S and its molecular weight is 528.02. The purity is usually 95%.

N-(4-acetylphenyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide

In Stock

• CAS RN:
• 953189-57-6

• Formula:
• C16H15N3O3S

• InChI:
• InChI=1S/C16H15N3O3S/c1-10(20)11-2-4-12(5-3-11)18-14(21)8-13-9-23-16-17-7-6-15(22)19(13)16/h2-7,13H,8-9H2,1H3,(H,18,21)

• InChIKey:
• IXMHQNUKFNERKO-UHFFFAOYSA-N

• N-(4-acetylphenyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide is a useful research compound. Its molecular formula is C16H15N3O3S and its molecular weight is 329.4 g/mol. The purity is usually 95%.

3-(3-Pyrrolinomethyl)benzophenone

In Stock

• CAS RN:
• 898789-57-6

• Formula:
• C18H17NO

• InChI:
• InChI=1S/C18H17NO/c20-18(16-8-2-1-3-9-16)17-10-6-7-15(13-17)14-19-11-4-5-12-19/h1-10,13H,11-12,14H2

• InChIKey:
• UEMQYGXJWFTYGR-UHFFFAOYSA-N

• 3-(3-Pyrrolinomethyl)benzophenone is a useful research compound. Its molecular formula is C18H17NO and its molecular weight is 263.3 g/mol. The purity is usually 95%.

5-(5-Chloro-2,4-dihydroxyphenyl)-N-ethyl-4-(4-methoxyphenyl)-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 940289-57-6

• Formula:
• C19H18ClN3O4

• InChI:
• InChI=1S/C19H18ClN3O4/c1-3-21-19(26)18-16(10-4-6-11(27-2)7-5-10)17(22-23-18)12-8-13(20)15(25)9-14(12)24/h4-9,24-25H,3H2,1-2H3,(H,21,26)(H,22,23)

• InChIKey:
• HUNAOTXNHVALTN-UHFFFAOYSA-N

• The heat shock proteins (Hsps) act as molecular chaperones. Hsp90 is an abundant protein with roles in protein folding, cell signaling, and cancer. VER-49009 is a pyrazole compound that inhibits Hsp90 with an IC50 value of 47 nM. It produces a cellular antiproliferative GI50 value of 685 nM when tested against a human cancer cell line panel. Consistent with inhibition of Hsp90, VER-49009 induces the expression of Hsp27 and Hsp72 while reducing the client proteins c-Raf, B-Raf, survivin, and PRMT5, causing cell cycle arrest and apoptosis.
  

Cornuside

In Stock

• CAS RN:
• 131189-57-6

• Formula:
• C34H50O20

• InChI:
• InChI=1S/C24H30O14/c1-3-11-12(4-5-35-21(32)10-6-14(26)17(28)15(27)7-10)13(22(33)34-2)9-36-23(11)38-24-20(31)19(30)18(29)16(8-25)37-24/h3,6-7,9,11-12,16,18-20,23-31H,1,4-5,8H2,2H3/t11-,12+,16+,18+,19-,20+,23+,24-/m0/s1

• InChIKey:
• SMTKSCGLXONVGL-ZEIULZLQSA-N

• Natural product derived from plant source.
  Cornuside is a natural product found in Cornus officinalis with data available.
  

(1,3-thiazol-5-yl)methyl N-[(2S,5S)-5-[(2R)-2-{[methyl({[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl})carbamoyl]amino}-4-(morpholin-4-yl)butanamido]-1,6-diphenylhexan-2-yl]carbamate

In Stock

• CAS RN:
• 2230789-57-6

• Formula:
• C40H53N7O5S2

• (1,3-thiazol-5-yl)methyl N-[(2S,5S)-5-[(2R)-2-{[methyl({[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl})carbamoyl]amino}-4-(morpholin-4-yl)butanamido]-1,6-diphenylhexan-2-yl]carbamate is a useful research compound. Its molecular formula is C40H53N7O5S2 and its molecular weight is 776. The purity is usually 95%.

5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-amine

In Stock

• CAS RN:
• 1226389-57-6

• Formula:
• C10H15BrN4

• InChI:
• InChI=1S/C10H15BrN4/c1-14-2-4-15(5-3-14)10-9(12)6-8(11)7-13-10/h6-7H,2-5,12H2,1H3

• InChIKey:
• BBXKIRALZZZBSM-UHFFFAOYSA-N

• 5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-amine is a useful research compound. Its molecular formula is C10H15BrN4 and its molecular weight is 271.162. The purity is usually 95%.

(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)methanone

In Stock

• CAS RN:
• 1797289-57-6

• Formula:
• C22H21ClFN3OS

• InChI:
• InChI=1S/C22H21ClFN3OS/c1-26-20(14-19(25-26)15-6-8-16(24)9-7-15)22(28)27-11-10-21(29-13-12-27)17-4-2-3-5-18(17)23/h2-9,14,21H,10-13H2,1H3

• InChIKey:
• KEKQUBHFGUEPMH-UHFFFAOYSA-N

• (7-(2-chlorophenyl)-1,4-thiazepan-4-yl)(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C22H21ClFN3OS and its molecular weight is 429.94. The purity is usually 95%.